Cas no 36770-70-4 (2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile)

• Product Name: 2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile
• CAS No: 36770-70-4
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 2939673
• Update Time: 2023-08-10

2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethoxyphenyl)-5-hydroxy-2-isopropylpentanenitrile

• Inchi： 1S/C16H23NO3/c1-12(2)16(11-17,8-5-9-18)13-6-7-14(19-3)15(10-13)20-4/h6-7,10,12,18H,5,8-9H2,1-4H3
• InChI Key： XCVXXCRTGFYXRO-UHFFFAOYSA-N
• SMILES： OCCCC(C#N)(C1C=CC(=C(C=1)OC)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 336
• XLogP3: 1.2
• Topological Polar Surface Area: 62.5